Cas no 7168-85-6 (7-Methoxybenzofuran)

• Product Name: 7-Methoxybenzofuran
• CAS No: 7168-85-6
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD01310825
• CID: 47262
• PubChem ID: 590462
• Update Time: 2025-11-07

7-Methoxybenzofuran Chemical and Physical Properties

Names and Identifiers

• 7-Methoxybenzofuran
• 7-methoxy-1-benzofuran
• 7-methoxy-Benzofuran
• AKOS005216607
• MFCD01310825
• AM20041071
• FT-0636379
• DS-18152
• A837288
• DTXSID80343548
• 1-Benzofuran-7-yl methyl ether #
• 7methoxybenzofuran
• CS-0150289
• J-519294
• Benzofuran, 7-methoxy-
• 7168-85-6
• SY062464
• SCHEMBL595172
• 7-Methoxybenzofuran, technical grade
• 7-methoxy benzofuran
• DB-055560

• MDL： MFCD01310825
• Inchi： 1S/C9H8O2/c1-10-8-4-2-3-7-5-6-11-9(7)8/h2-6H,1H3
• InChI Key： QPLLPLLBBSWRTM-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• Boiling Point: 70-80°C at 10 mmHg
• PSA: 22.37000
• LogP: 2.44140

7-Methoxybenzofuran Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Methoxybenzofuran

7-Methoxybenzofuran (CAS No. 7168-85-6): An Overview of Its Structure, Properties, and Applications

7-Methoxybenzofuran (CAS No. 7168-85-6) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique benzofuran core with a methoxy group at the 7-position, which imparts distinct chemical and physical properties. In this comprehensive overview, we will delve into the structure, synthesis, properties, and potential applications of 7-Methoxybenzofuran.

The molecular formula of 7-Methoxybenzofuran is C₉H₈O₂, and its molecular weight is 144.16 g/mol. The compound consists of a benzene ring fused with a furan ring, with a methoxy group (-OCH₃) attached to the 7-position of the benzene ring. This structural arrangement provides 7-Methoxybenzofuran with a combination of aromatic and heterocyclic characteristics, making it an interesting molecule for various chemical transformations and biological studies.

The synthesis of 7-Methoxybenzofuran can be achieved through several methods. One common approach involves the condensation of 2-methoxyphenol (also known as guaiacol) with a suitable aldehyde or ketone, followed by cyclization under acidic conditions. Another method involves the reaction of 2-methoxyphenylacetic acid with a base to form the corresponding salt, which is then treated with an appropriate reagent to form the benzofuran ring. These synthetic routes have been well-documented in the literature and are widely used in both academic and industrial settings.

In terms of physical properties, 7-Methoxybenzofuran is a colorless to pale yellow liquid at room temperature. It has a boiling point of approximately 230°C and a melting point of around -15°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of 7-Methoxybenzofuran is influenced by its functional groups. The methoxy group can participate in nucleophilic substitution reactions, while the benzofuran core can undergo electrophilic aromatic substitution reactions. Additionally, the presence of the furan ring can lead to Diels-Alder reactions with dienophiles, making 7-Methoxybenzofuran a valuable starting material for the synthesis of more complex molecules.

In recent years, 7-Methoxybenzofuran has been studied for its potential biological activities. Research has shown that compounds containing the benzofuran scaffold exhibit a wide range of biological properties, including antioxidant, anti-inflammatory, and anticancer activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 7-Methoxybenzofuran exhibit potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This makes them promising candidates for the development of new therapeutic agents for oxidative stress-related diseases.

Furthermore, 7-Methoxybenzofuran derivatives have been investigated for their anticancer properties. A study published in *Cancer Letters* reported that certain 7-Methoxybenzofuran derivatives selectively inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. These findings highlight the potential of 7-Methoxybenzofuran as a lead compound for the development of novel anticancer drugs.

Beyond its biological applications, 7-Methoxybenzofuran has also found use in materials science. The unique electronic properties of benzofurans make them suitable for applications in organic electronics and optoelectronics. For example, derivatives of 7-Methoxybenzofuran have been used as building blocks for the synthesis of conjugated polymers with high charge carrier mobility and photoluminescence efficiency. These materials have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other optoelectronic devices.

In conclusion, 7-Methoxybenzofuran (CAS No. 7168-85-6) is a multifaceted compound with a rich structural diversity and a wide range of applications. Its unique combination of aromatic and heterocyclic features makes it an attractive molecule for both fundamental research and practical applications in chemistry, biology, and materials science. As research continues to uncover new insights into its properties and potential uses, 7-Methoxybenzofuran is likely to remain an important compound in various scientific disciplines.